Cas no 162990-70-7 (Acetonitrile,[(4S,6S)-6-(b-D-glucopyranosyloxy)-4-hydroxy-2-cyclohexen-1-ylidene]-,(2Z)-)

• Product Name: Acetonitrile,[(4S,6S)-6-(b-D-glucopyranosyloxy)-4-hydroxy-2-cyclohexen-1-ylidene]-,(2Z)-
• CAS No: 162990-70-7
• MF: C₁₄H₁₉NO₇
• MW: 313.3
• CID: 195333
• PubChem ID: 10358198
• Update Time: 2024-03-01

Acetonitrile,[(4S,6S)-6-(b-D-glucopyranosyloxy)-4-hydroxy-2-cyclohexen-1-ylidene]-,(2Z)- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,[(4S,6S)-6-(b-D-glucopyranosyloxy)-4-hydroxy-2-cyclohexen-1-ylidene]-,(2Z)-
• Acetonitrile,[6-(b-D-glucopyranosyloxy)-4-hydroxy-2-cyclohexen-1-ylidene]-,[4S-(1Z,4a,6b)]-
• Purshianin
• Purshianin (Purshia)
• 162990-70-7
• AKOS040735630

• Inchi： 1S/C14H19NO7/c15-4-3-7-1-2-8(17)5-9(7)21-14-13(20)12(19)11(18)10(6-16)22-14/h1-3,8-14,16-20H,5-6H2/b7-3-/t8-,9+,10-,11-,12+,13-,14-/m1/s1
• InChI Key： UTHVFIKQCUKKQW-RCXKYWNRSA-N
• SMILES： C(#N)/C=C1\[C@@H](O[C@@H]2O[C@H](CO)[C@@H](O)[C@H](O)[C@H]2O)C[C@H](O)C=C\1

Computed Properties

• Exact Mass: 313.11615195g/mol
• Monoisotopic Mass: 313.11615195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 143Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds